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Get Quote

The following table summarizes experimental data for pyridine hydroiodide and related catalysts in synthesizing cyclic

carbonates from epoxides and CO₂ under ambient conditions (1 atm CO₂, 40°C) [1].

Catalyst
Name

CAS
Number

Chemical
Formula

Counter
Ion

Reaction
Temp.

Catalyst
Loading

Substrate
Yield
(%)

TOF
(h⁻¹)

Key
Findings

DMAP·HI
[1]

Information
Missing

C₇H₁₁IN₂ Iodide
(I⁻)

40 °C 10 mol% Styrene
Oxide

96 ~0.80 Superior
activity;

optimal for its
high basicity

[1].

p-
CH₃Py·HI
[1]

18820-83-

2 (Parent
compound)

C₆H₈IN Iodide

(I⁻)

40 °C 10 mol% Styrene

Oxide

89 ~0.74 Good activity,

electron-
donating

group
enhances

performance
[1].

Pyridine·HI
[1]

18820-83-
2 [2] [3]

C₅H₆IN Iodide
(I⁻)

40 °C 10 mol% Styrene
Oxide

66 ~0.55 Moderate
activity [1].

p-CNPy·HI
[1]

Information
Missing

C₆H₅IN₂ Iodide
(I⁻)

40 °C 10 mol% Styrene
Oxide

46 ~0.38 Lowest yield;
electron-

withdrawing
group hinders

catalysis [1].
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Catalyst
Name

CAS
Number

Chemical
Formula

Counter
Ion

Reaction
Temp.

Catalyst
Loading

Substrate
Yield
(%)

TOF
(h⁻¹)

Key
Findings

DMAP·HBr
[1]

Information

Missing

C₇H₁₁BrN₂ Bromide

(Br⁻)

40 °C 10 mol% Styrene

Oxide

37 ~0.30 Demonstrates

critical
counterion
effect (I⁻ >
Br⁻) [1].

DMAP·HCl
[1]

Information
Missing

C₇H₁₁ClN₂ Chloride
(Cl⁻)

40 °C 10 mol% Styrene
Oxide

20 ~0.17 Lowest
activity with

chloride
counterion

[1].

HI only [1] N/A HI N/A 40 °C 10 mol% Styrene

Oxide

~10 ~0.08 Low yield;

forms by-
products;

proves DMAP
is essential
[1].

Detailed Experimental Protocols

The key experimental data comes from a model reaction for cyclic carbonate synthesis [1].

Model Reaction for Cyclic Carbonate Synthesis

Reaction Setup: A mixture of styrene oxide (5.0 mmol) and the pyridinium iodide catalyst (10 mol%) was prepared.

CO₂ Atmosphere: The reaction was conducted under a CO₂ balloon (1 atm pressure).
Conditions: The mixture was incubated at 40°C for 12 hours with no solvents or additives.

Product Analysis: The formation of styrene carbonate was monitored and quantified using ¹H Nuclear Magnetic
Resonance (NMR) spectroscopy. The characteristic methine proton of the product appears at 5.88 ppm, distinct from

the starting epoxide [1].

Catalyst Recycling Protocol

The study reported that the DMAP·HI catalyst could be recycled without a significant loss of activity, although the
specific details of the isolation and purification process between cycles were not provided in the available excerpt [1].

Mechanistic Insights & Structure-Activity Relationship
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The study investigated how the catalyst's structure influences its activity, leading to the following mechanistic understanding

[1]:

CO₂

Activated Complex

 Electrophile

Epoxide
 Activated

via H-bonding

Cyclic Carbonate

DMAP Nucleophile

 Nucleophilic
Activation

HI

 Provides I⁻

 Ring Closure

Click to download full resolution via product page

Dual Role of Catalyst Components: The mechanism requires both the pyridinium salt (DMAP) and the iodide

counterion (I⁻). DMAP acts as a nucleophile to activate CO₂, while the iodide attacks the epoxide ring. Using HI alone is
ineffective, as it gets consumed and leads to by-products [1].

Counterion Effect is Critical: The iodide (I⁻) is significantly more effective than bromide (Br⁻) or chloride (Cl⁻) due to
its superior nucleophilicity and qualities as a leaving group [1].

Electronic Effect: Contrary to some expectations, catalyst basicity is more important than acidity. Catalysts with
electron-donating groups (e.g., -N(CH₃)₂ in DMAP) that increase the pyridine's pKa showed dramatically higher yields

than those with electron-withdrawing groups (e.g., -CN). This suggests the nucleophilic activation of CO₂ by DMAP is a
key step [1].

Important Evaluation Notes

Preprint Status: The primary source [1] is a preprint from April 2025 and has not yet undergone peer-review. Its

findings should be considered preliminary.
Focused Application: The evaluation is currently limited to the specific reaction of cyclic carbonate synthesis from

epoxides and CO₂. Catalytic performance can vary significantly in other chemical contexts.
Sourcing the Compound: Pyridine hydroiodide (CAS 18820-83-2) is available from chemical suppliers. It appears as

a white to light yellow powder and should be stored in a cool, dry place [3].

Conclusion for Researchers

Pyridine hydroiodide, particularly when derived from basic pyridines like DMAP, shows high promise as a sustainable and

efficient organocatalyst for CO₂ utilization under remarkably mild conditions [1]. The available data provides a strong

foundation for its evaluation.
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For your comparative guide, you can confidently highlight its high activity, recyclability, and applicability to gram-
scale synthesis in this context.
To strengthen your guide, I recommend searching for peer-reviewed versions of this study or subsequent publications

that may have confirmed these findings. Looking for data on its performance in other classic pyridine-catalyzed reactions
would also provide a more comprehensive comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact

our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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